Journal Name:ACS Applied Materials & Interfaces
Journal ISSN:1944-8244
IF:10.383
Journal Website:http://pubs.acs.org/journal/aamick
Year of Origin:2009
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:4890
Publishing Cycle:Monthly
OA or Not:Not
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523040080
AbstractIn this work, very simple and swift method for the assessment of synthetic steroid Tibolone, which was banned by World Anti-Doping Agency (WADA) has been developed. A glassy carbon electrode modified with CuO nanoparticles and multi-walled carbon nanotubes was used. The effect of scan rate, pH of the medium, and concentration of nano-suspension has been studied using cyclic voltammetry in 0.1 M phosphate buffer solution. Linear sweep voltammetry was used for the quantification of Tibolone. The modified electrodes shows linearity range of 15 to 80 μM Tibolone with limit of detection of 1.05 μM and limit of quantification of 3.51 μM, respectively. Further the present method was successfully applied to determine Tibolone in pharmaceutical formulations and urine sample.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523040092
AbstractUsing the method of plasma-assisted electrochemical exfoliation of graphite, a nanocomposite, which consists of few-layer graphene structures with surface decorated with manganese oxides nanoparticles, is synthesized in one-step process. It is found that this material exhibits a high electrocatalytic activity towards the oxygen reduction reaction due to the presence of manganese in the +2 and +3 oxidation states, and also carbonyl (quinone) functional groups on the surface of graphene structures.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523030084
AbstractThe effect of the nature of the transition metal ion (electron configuration 3d0 and 4d0) on the local structure and electrochemical properties of lithium-rich oxyfluorides with disordered rock-salt structure Li1 + x(MеMn3+)1 – xO2 – yFy, where Mе = Ti4+, Nb5+, 0.2 ≤ x ≤ 0.288 and 0.05 ≤ y ≤ 0.15 is studied. The compounds are thoroughly investigated by the methods of X-ray diffraction analysis, scanning electron microscopy, granulometry, electron spin resonance spectroscopy, and galvanostatic cycling. The galvanostatic-cycling curves of the compounds have two plateaus in the voltage regions of 3.3–3.4 and 4.1–4.3 V. They can be attributed to redox-processes involving two couples: Mn3+/Mn4+ and O2–/O–. In the case of Ti-containing oxyfluorides with disordered rock-salt structure, with the increasing of fluorine content the contribution from O2–/O–-couple during the electrochemical process decreases. In both systems of the oxyfluorides with disordered rock-salt structure we observed formation of paramagnetic clusters Mn3+–O–Mn4+ whose number increased with the increasing of Mn content. The largest clusterization is observed for the sample Li1.266Nb0.217Mn0.55O1.85F0.15. At the same time, the diffusion coefficient for Nb-containing oxyfluorides with disordered rock-salt structure is lower by order of magnitude than for the Ti-containing ones. This may be connected with the strongest clustering of Mn3+ ions, which hinders the Li+ ion macrodiffusion and, as a consequence, deteriorates the kinetics of the process.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523030060
AbstractResults on the synthesis of lithium-conducting ceramics Li1.3Al0.3Ti1.7(PO4)3 by the method of spark plasma sintering (SPS) are presented. In the first stage, the monophase Li1.3Al0.3Ti1.7(PO4)3 solid-electrolyte powder is synthesized from the nitrate-peroxide precursor. Its subsequent consolidation by the SPS method provides the formation of ceramics with the high Li-ionic conductivity and the density on the level of 97–98%. The microstructure and the electrochemical properties of the Li1.3Al0.3Ti1.7(PO4)3 ceramics are studied.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523020052
AbstractThe deposition of LiCoO2 nanosized particles synthesized in LiCl–CoCl2 melts on the surface of nickel foil, copper, chrome–cobalt alloy, and platinum mesh in aqueous solutions of lithium chloride at the room temperature as well as on the surface of the electron-conducting La0.6Sr0.4MnO3 oxide ceramics in chloride melt at temperature of ca. 700°C is studied. The methods of vibrational spectroscopy, X-ray photoelectron spectroscopy, ellipsometry, and scanning electron microscopy have revealed the features of the chemical composition, structure, and morphology of the precipitates obtained.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523020076
AbstractDeveloping High-efficient and facile ways to fabricate catalysts for hydrogen evolution reaction (HER) has been a hot spot of current researches. This work provides a one-step electrochemical method to synthesize NiMoCu nanomushroom HER catalyst based on capping agents effect, it gives a valuable insight into morphology, structure and chemical component modification of catalyst material with electrodeposition technique. The as-prepared NiMoCu nanomushroom catalyst possesses excellent HER in alkaline solution with low overpotential of 45 and 147 mV to achieve the current density of 10 and 100 mA cm–2. This material maintained good stability after 1000 times cyclic voltammetry test and 12-hours working period, proved its considerable capability in HER catalytic application.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-01-09 , DOI: 10.1134/s1023193522120035
AbstractThe development of experimental methods for rapid evaluation of electroactive components’ crossover parameters in electrolyte solutions separated by membrane is an actual problem in the development of membrane electrode assemblies of redox flow batteries and other chemical power sources. A novel method has been proposed which is based on direct measurement of the electroactive component diffusion flux density through membrane under chronoamperometric regime after applying a potential step of selected amplitude. To this purpose, the membrane under study is pressed up toward the surface of the working electrode with the use of an originally designed device. By combination of the expressions for the diffusion flux through the membrane under steady-state and non-steady-state conditions, relations are derived that allow determining the diffusion coefficient of the studied component inside the membrane and its distribution constant at the membrane/solution interface by using experimental data of the chronoamperometric measurements. The proposed method is applied to estimate the parameters for bromide-anion transport through sulfonic cation-exchange membrane in contact with sulfuric acid solution added with hydrobromic acid for a set of the latter’s concentrations. For the HBr concentration range from 0.125 to 0.75 M, the values of the diffusion coefficient of the bromide-anion inside membrane and of its distribution constant at the membrane/solution interface are obtained: (3.3 ± 0.2) × 10–6 cm2/s and 0.18 ± 0.2, respectively. They well agree with the results obtained by means of longer and more laborious measurements.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-17 , DOI: 10.1134/s1023193523050051
AbstractSi@SiOx/CNF flexible composite films were prepared by electrospinning, oxidation stabilization and high-temperature pyrolysis. The composites’ physical properties and electrochemical performances were characterized in detail to clarify their structure, actual composition, and the influence of silicon on the capacity utilization rate and stability of the anode composites. The results show that the Si@SiOx particles are formed in oxidation process and embedded into the carbon fiber matrix to form a three-dimensional network structure. With the increase of nano-silicon content, the agglomeration of nano-silicon particles inside and on the surface of the fiber intensifies, and the specific capacity of the composite increases first and then decreases. When the content of nano-silicon is about 34.87 wt %, the theoretical specific capacity utilization rate of the composite is about 67.71%. Moreover, the three-dimensional flexible composite has a higher discharge specific capacity 1085 mA h/g after 100 cycles at 0.1 A/g and better cyclic stability.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-05-02 , DOI: 10.1134/s1023193523040055
AbstractThe paper is devoted to the study of the conduction mechanism in perovskite phases with composition La2Me+3ZnO5.5 (Me+3 = Al3+, Sc3+, In3+). The phases were synthesized by a standard ceramic technique in the 700–1300°C temperature range. The structure of the La2InZnO5.5 and La2ScZnO5.5 samples is orthorhombic, while the La2AlZnO5.5 sample crystallizes in the cubic symmetry. The electrical conductivity of La2Me+3ZnO5.5 (Me+3 = Al3+, Sc3+, In3+) samples is studied as a function of temperature (200–900°C), oxygen partial pressure pO2, and humidity pH2O. The complex oxides are found to have a mixed type of conduction in air, the electronic contribution (the p-type conduction) increases with increasing temperature. The phases exhibit the dominant oxygen-ion transport at temperatures below 500°C. In wet atmosphere, Sc3+- and In3+-containing samples are capable of incorporating water from gas phase and forming proton defects. No significant proton transport in the La2AlZnO5.5 sample is realized. The partial conductivities \({{\sigma }_{{{{{\text{H}}}^{ + }}}}}\), \({{\sigma }_{{{{{\text{O}}}^{{2 - }}}}}}\), σh in a wide range of temperatures and рО2 are discussed.
ACS Applied Materials & Interfaces ( IF 10.383 ) Pub Date: 2023-04-20 , DOI: 10.1134/s102319352301007x
AbstractThe electrostatic properties of multicharged colloids (the so-called DLVO complexes) at the interface of two media with different permittivities are discussed. It is shown that being quasi-neutral in the electrolyte volume, the DLVO colloids turn out to be partly charged near the z = 0 boundary that separates these media. The problem of the interaction of an individual colloid, which has a solid inoculating core \({{R}_{0}} \gg {{a}_{0}},\) (a0 is the interatomic distance) and the charge \(Q = Ze \gg e\) (e is elementary charge), with the metal/electrolyte interface is considered in detail. The problem has various applications in the diagnosis of DLVO complexes and the practice of dealing with solutions capable of maintaining the electrophoretic motion of colloidal assembles.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
8.30 | 124 | Science Citation Index Science Citation Index Expanded | Not |
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